Cas no 2639417-95-9 (Tert-butyl azocane-5-carboxylate)

• Product Name: Tert-butyl azocane-5-carboxylate
• CAS No: 2639417-95-9
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5642216
• PubChem ID: 165903426
• Update Time: 2025-06-09

Tert-butyl azocane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783883
• 2639417-95-9
• tert-butyl azocane-5-carboxylate
• Tert-butyl azocane-5-carboxylate

• Inchi： 1S/C12H23NO2/c1-12(2,3)15-11(14)10-6-4-8-13-9-5-7-10/h10,13H,4-9H2,1-3H3
• InChI Key： GCFJXBXNLHZNRS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCCNCCC1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl azocane-5-carboxylate

Comprehensive Overview of Tert-butyl azocane-5-carboxylate (CAS No. 2639417-95-9)

Tert-butyl azocane-5-carboxylate (CAS No. 2639417-95-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as azocane derivative, is a key intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Its tert-butyl ester group enhances stability, making it a preferred choice for researchers working on drug discovery and material science applications.

The growing interest in Tert-butyl azocane-5-carboxylate is closely tied to advancements in medicinal chemistry and peptide synthesis. With the rise of personalized medicine and targeted therapies, researchers are increasingly exploring heterocyclic compounds like this one for their potential in modulating biological pathways. Its azocane ring structure, a seven-membered nitrogen-containing heterocycle, offers unique conformational flexibility, which is critical for designing molecules with high binding affinity and selectivity.

One of the most frequently asked questions about Tert-butyl azocane-5-carboxylate revolves around its synthetic applications. This compound is widely used as a building block in the preparation of bioactive molecules, including inhibitors and modulators for enzymes and receptors. Its compatibility with various cross-coupling reactions and catalytic transformations makes it a versatile tool in organic synthesis. Additionally, its carboxylate functionality allows for further derivatization, enabling the creation of diverse molecular architectures.

In the context of green chemistry, Tert-butyl azocane-5-carboxylate has also been explored for its potential in sustainable synthesis. Researchers are investigating its role in atom-efficient reactions and catalytic processes that minimize waste and reduce environmental impact. This aligns with the broader industry trend toward eco-friendly chemical production, a topic of high relevance in today's scientific community.

Another area of interest is the physicochemical properties of Tert-butyl azocane-5-carboxylate. Its solubility, stability, and reactivity under various conditions are critical for optimizing synthetic routes. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and suitability for high-value applications. These properties are often discussed in forums and publications focused on advanced chemical analysis.

The demand for Tert-butyl azocane-5-carboxylate is also driven by its potential in drug delivery systems. Its structural features make it a candidate for designing prodrugs and controlled-release formulations, which are pivotal in improving therapeutic outcomes. This has sparked discussions in the pharmaceutical innovation space, particularly among researchers exploring next-generation therapeutics.

In summary, Tert-butyl azocane-5-carboxylate (CAS No. 2639417-95-9) is a compound of significant scientific and industrial relevance. Its applications span drug discovery, material science, and sustainable chemistry, making it a subject of ongoing research and development. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of chemical innovation.